Cas no 2228433-93-8 (5-(1,3-benzothiazol-2-yl)pentanal)

• Product Name: 5-(1,3-benzothiazol-2-yl)pentanal
• CAS No: 2228433-93-8
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 6004889
• PubChem ID: 165629027
• Update Time: 2025-11-05

5-(1,3-benzothiazol-2-yl)pentanal Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)pentanal
• EN300-1787047
• 2228433-93-8

• Inchi： 1S/C12H13NOS/c14-9-5-1-2-8-12-13-10-6-3-4-7-11(10)15-12/h3-4,6-7,9H,1-2,5,8H2
• InChI Key： BZPSFHPDBPXXCJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCCC=O

Computed Properties

• Exact Mass: 219.07178521g/mol
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Additional information on 5-(1,3-benzothiazol-2-yl)pentanal

5-(1,3-Benzothiazol-2-yl)pentanal: A Comprehensive Overview

5-(1,3-Benzothiazol-2-yl)pentanal, also identified by the CAS number 2228433-93-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a pentanal chain. The benzothiazole moiety, known for its aromatic stability and electronic properties, plays a pivotal role in determining the compound's reactivity and applications.

The synthesis of 5-(1,3-benzothiazol-2-yl)pentanal involves a series of carefully controlled reactions, often utilizing coupling agents or catalytic systems to achieve the desired product. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications. Its structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and intermolecular interactions.

One of the most notable features of 5-(1,3-benzothiazol-2-yl)pentanal is its ability to participate in various chemical transformations. For instance, it has been used as a precursor in the synthesis of heterocyclic compounds, which are valuable in drug discovery and materials science. The pentanal chain introduces additional functional groups that can be further modified to tailor the compound's properties for specific applications.

Recent studies have highlighted the potential of 5-(1,3-benzothiazol-2-yl)pentanal in the development of advanced materials. Its benzothiazole ring contributes to strong π-conjugation, which is advantageous in applications such as organic electronics and sensors. Researchers have explored its use in creating conductive polymers and organic semiconductors, where its electronic properties are highly desirable.

In addition to its material science applications, 5-(1,3-benzothiazol-2-yl)pentanal has shown promise in medicinal chemistry. Its structure resembles certain bioactive molecules, making it a potential lead compound for drug development. Studies have demonstrated its ability to inhibit specific enzymes and modulate cellular pathways, suggesting its potential as a therapeutic agent.

The compound's stability under various conditions has also been a subject of recent research. Investigations into its thermal stability and resistance to oxidation have revealed that 5-(1,3-benzothiazol-2-yl)pentanal maintains its integrity under moderate conditions, making it suitable for long-term storage and use in industrial processes.

Furthermore, 5-(1,3-benzothiazol-2-yl)pentanal has been utilized as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for constructing self-assembled structures with unique properties. These structures have potential applications in nanotechnology and molecular recognition systems.

Looking ahead, the versatility of 5-(1,3-benzothiazol-2-yl)pentanal continues to inspire new research directions. Its integration into green chemistry processes is an emerging area of interest, with efforts focused on developing sustainable synthesis routes and minimizing environmental impact.

In conclusion, 5-(1,3-benzothiazol-2-yl)pentanal (CAS No. 2228433-93-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in materials science, medicinal chemistry, and beyond.